![molecular formula C19H18ClN3OS B2951775 1-(benzo[d]thiazol-2-yl)-N-(4-chlorophenethyl)azetidine-3-carboxamide CAS No. 1286707-22-9](/img/structure/B2951775.png)
1-(benzo[d]thiazol-2-yl)-N-(4-chlorophenethyl)azetidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(Benzo[d]thiazol-2-yl)-N-(4-chlorophenethyl)azetidine-3-carboxamide is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields.
Mechanism of Action
Target of Action
Similar compounds have been shown to inhibit the jnk signaling pathway . The c-Jun N-terminal kinases (JNKs) are a group of proteins that play a crucial role in cell signaling and are involved in processes such as inflammation, differentiation, cell survival, and apoptosis .
Mode of Action
A similar compound, as601245, has been shown to inhibit the jnk signaling pathway, promoting cell survival after cerebral ischemia . This suggests that 1-(1,3-benzothiazol-2-yl)-N-[2-(4-chlorophenyl)ethyl]azetidine-3-carboxamide might have a similar mode of action.
Biochemical Pathways
The inhibition of the jnk signaling pathway can affect various downstream effects, including the regulation of gene expression, cell proliferation, and apoptosis .
Result of Action
The inhibition of the jnk signaling pathway can lead to increased cell survival, particularly in the context of cerebral ischemia .
Advantages and Limitations for Lab Experiments
The advantages of using 1-(benzo[d]thiazol-2-yl)-N-(4-chlorophenethyl)azetidine-3-carboxamide in lab experiments include its potent activity against cancer cells, its ability to induce cell cycle arrest and apoptosis, and its anti-inflammatory and antioxidant properties. However, the limitations include the lack of a complete understanding of its mechanism of action and the need for further studies to determine its safety and efficacy in humans.
Future Directions
There are several future directions for research on 1-(benzo[d]thiazol-2-yl)-N-(4-chlorophenethyl)azetidine-3-carboxamide. One of the primary areas of interest is the development of novel anticancer drugs based on the structure of this compound. Further studies are needed to determine its safety and efficacy in humans, as well as its potential use in the treatment of other diseases such as inflammation and neurodegenerative disorders. In addition, studies are needed to determine the optimal dosage and administration route for this compound.
Synthesis Methods
The synthesis of 1-(benzo[d]thiazol-2-yl)-N-(4-chlorophenethyl)azetidine-3-carboxamide involves the reaction of 2-aminobenzo[d]thiazole with 4-chlorophenethylamine and azetidine-3-carboxylic acid in the presence of appropriate reagents. The reaction is carried out under controlled conditions to obtain the desired product in good yield and purity.
Scientific Research Applications
The compound has been studied extensively for its potential applications in various fields of scientific research. One of the primary areas of interest is its use as a potential therapeutic agent for the treatment of various diseases. The compound has been shown to exhibit potent activity against cancer cells, making it a promising candidate for anticancer drug development.
properties
IUPAC Name |
1-(1,3-benzothiazol-2-yl)-N-[2-(4-chlorophenyl)ethyl]azetidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18ClN3OS/c20-15-7-5-13(6-8-15)9-10-21-18(24)14-11-23(12-14)19-22-16-3-1-2-4-17(16)25-19/h1-8,14H,9-12H2,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSUOOTJARURFMU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C2=NC3=CC=CC=C3S2)C(=O)NCCC4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.